Cas no 845658-56-2 (L-Proline, 4-propoxy-,(4S)-)

• Product Name: L-Proline, 4-propoxy-,(4S)-
• CAS No: 845658-56-2
• MF: C₈H₁₅NO₃
• MW: 173.209602594376
• CID: 716347
• PubChem ID: 45116070
• Update Time: 2025-04-19

L-Proline, 4-propoxy-,(4S)- Chemical and Physical Properties

Names and Identifiers

• L-Proline, 4-propoxy-,(4S)-
• L-Proline, 4-propoxy-, (4S)- (9CI)
• (2S,4S)-4-Propoxypyrrolidine-2-carboxylic acid
• 845658-56-2
• SCHEMBL8295094

• Inchi： 1S/C8H15NO3/c1-2-3-12-6-4-7(8(10)11)9-5-6/h6-7,9H,2-5H2,1H3,(H,10,11)/t6-,7-/m0/s1
• InChI Key： AZDNHPLXONKNHP-BQBZGAKWSA-N
• SMILES： O(CCC)[C@@H]1CN[C@H](C(=O)O)C1

Computed Properties

• Exact Mass: 173.105
• Monoisotopic Mass: 173.105
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 58.6A^2
• XLogP3: -1.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives